![molecular formula C6H3BrClN3 B3041956 6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine CAS No. 438190-89-7](/img/structure/B3041956.png)
6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine
Overview
Description
6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine (BCIP) is a heterocyclic compound that has been widely studied for its potential applications in the field of medicinal chemistry. It belongs to the class of imidazo[4,5-b]pyridines, which are known for their diverse biological activities. BCIP has been found to exhibit a range of pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities.
Scientific Research Applications
Corrosion Inhibition
6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine derivatives have been explored as effective inhibitors for mild steel corrosion in acidic environments. Studies demonstrate that these derivatives, including 6-bromo-2-(4-chlorophenyl)-3-(prop-2-yn-1-yl)-3H-imidazo[4,5-b]pyridine, exhibit high inhibition performance, with efficiency reaching up to 90% in certain cases. Techniques like Potentiodynamic Polarization, Electrochemical Impedance Spectroscopy, and Density Functional Theory support these findings (Saady et al., 2021).
Anticancer and Antimicrobial Activity
Imidazo[4,5-b]pyridine derivatives, including 6-bromo-2-(substituted)-3 H -imidazo[4,5-b]pyridines, have been synthesized and tested for their anticancer and antimicrobial properties. Certain derivatives have shown prominent activity against breast cancer cell lines and bacterial strains, suggesting that this chemical structure could be a promising template for developing new therapeutic agents (Shelke et al., 2017).
Chemical Synthesis and Structural Analysis
The compound has been utilized in various chemical synthesis processes, including nitration and halogenation of imidazo[4,5-b]pyridine derivatives. These processes are crucial in creating specific structures for further research and potential applications in various fields, including pharmaceuticals (Smolyar et al., 2007). Additionally, studies on the crystal and molecular structure of similar compounds, like 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine, provide insights into their molecular geometry and intermolecular interactions, which are essential for understanding their behavior in different environments (Rodi et al., 2013).
Interface Adsorption Behavior
Investigations into the adsorption behavior of 6-bromo-2-(4-methoxyphenyl)-3-nonyl-3H-imidazo[4,5-b]pyridine on mild steel surfaces in acidic media have contributed to understanding the molecular interactions at interfaces. This understanding is critical for designing compounds with targeted properties, such as improved corrosion inhibition (Saady et al., 2020).
Enzyme Inhibition
Recent research includes the synthesis of novel 6-bromo-imidazo[4,5-b]pyridine derivatives as potential inhibitors of tyrosyl-tRNA synthetase, an enzyme critical in protein synthesis. Such studies are pivotal in drug discovery, particularly for designing new antibacterial agents (Jabri et al., 2023).
Future Directions
The future directions of research on “6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine” and related compounds could involve further exploration of their therapeutic potential, given their ability to influence numerous disease conditions . Additionally, the development of new synthetic methods could also be a focus of future research .
Mechanism of Action
Target of Action
Similar compounds in the imidazo[4,5-b]pyridine class have been found to interact with ikk-ɛ and tbk1, which activate the nuclear factor kappa-light-chain-enhancer of activated b cells (nf-kappab) through the process of phosphorylation .
Mode of Action
It’s known that the compound can undergo reactions with halogenated derivatives under phase transfer catalysis conditions, leading to effects on two positions: the nitrogen at position 3 (n3) and at position 4 (n4) .
Biochemical Pathways
Related imidazo[4,5-b]pyridine compounds have been associated with the activation of nf-kappab, a protein complex that controls transcription of dna and plays a key role in cellular responses to stimuli .
Result of Action
Similar compounds in the imidazo[4,5-b]pyridine class have been associated with antimicrobial features .
Biochemical Analysis
Biochemical Properties
6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been shown to form π–π bonds with amino acid residues such as Pro87 and Arg144, which are critical for its binding affinity and stability . Additionally, this compound can inhibit or activate specific enzymes, thereby modulating biochemical pathways and cellular processes.
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the NF-kappaB signaling pathway, which plays a pivotal role in inflammation and immune responses . By modulating this pathway, this compound can alter the expression of various genes involved in cell proliferation, apoptosis, and differentiation.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to enzyme active sites, either inhibiting or activating their function. For instance, its interaction with Pro87 and Arg144 residues through π–π bonds and hydrogen bonds enhances its binding affinity and stability . These interactions lead to changes in enzyme activity, which in turn affect various biochemical pathways and cellular processes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its activity may decrease over time due to degradation . Long-term exposure to this compound in in vitro and in vivo studies has revealed its potential to cause sustained changes in cellular metabolism and gene expression.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as anti-inflammatory and anticancer activities. At higher doses, it can cause toxic or adverse effects, including cellular damage and apoptosis . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing significant toxicity.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For example, it can modulate the activity of enzymes involved in the NF-kappaB signaling pathway, thereby affecting the overall metabolic state of the cell . These interactions can lead to changes in the levels of specific metabolites, influencing cellular function and homeostasis.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate its movement across cellular membranes and its accumulation in specific cellular compartments . The compound’s localization and distribution are critical for its biological activity, as they determine its access to target biomolecules and its overall efficacy.
Subcellular Localization
This compound exhibits specific subcellular localization, which is essential for its activity and function. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization ensures that the compound interacts with its intended targets, thereby exerting its biological effects effectively.
properties
IUPAC Name |
6-bromo-2-chloro-1H-imidazo[4,5-b]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClN3/c7-3-1-4-5(9-2-3)11-6(8)10-4/h1-2H,(H,9,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAHOOPTUPYPNPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1NC(=N2)Cl)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401267297 | |
Record name | 6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401267297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.46 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
438190-89-7 | |
Record name | 6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=438190-89-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-2-chloro-3H-imidazo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401267297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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